
Thermochemical Profile of 3-Ethyl-1-hexene: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-Ethyl-1-hexene

CAS No.: 3404-58-8

Cat. No.: B15801491

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 3-Ethyl-1-hexene (CAS: 3404-58-8), a C8 olefin of interest in various chemical syntheses.

The document summarizes key quantitative data, outlines detailed experimental protocols for

the determination of these properties, and includes a visualization of a potential synthetic

pathway.

Core Thermochemical Data
The following tables provide a summary of the known thermochemical properties of 3-Ethyl-1-
hexene. It is important to note that while experimental data is available for some properties,

others are derived from computational methods.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value Units Source Method

Enthalpy of

Formation (hf)
-88.30 kJ/mol Cheméo[1]

Joback Method

(Computational)

Standard Gibbs

Free Energy of

Formation (gf)

101.88 kJ/mol Cheméo[1]
Joback Method

(Computational)

Table 2: Thermodynamic Properties of Phase Change

Property Value Units Source Method

Enthalpy of

Vaporization

(hvap)

38.50 kJ/mol
NIST

Webbook[2][3]
Experimental

Enthalpy of

Fusion (hfus)
11.67 kJ/mol Cheméo[1]

Joback Method

(Computational)

Table 3: Heat Capacity and Other Physical Properties
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Property Value Units
Temperatur
e (K)

Source Method

Ideal Gas

Heat

Capacity

(cpg)

217.60 J/mol·K 378.68 Cheméo[1]

Joback

Method

(Computation

al)

230.47 J/mol·K 407.12 Cheméo[1]

Joback

Method

(Computation

al)

242.84 J/mol·K 435.56 Cheméo[1]

Joback

Method

(Computation

al)

254.71 J/mol·K 464.00 Cheméo[1]

Joback

Method

(Computation

al)

266.10 J/mol·K 492.44 Cheméo[1]

Joback

Method

(Computation

al)

277.03 J/mol·K 520.88 Cheméo[1]

Joback

Method

(Computation

al)

287.50 J/mol·K 549.32 Cheméo[1]

Joback

Method

(Computation

al)

Normal

Boiling Point

(tb)

378.68 K N/A Cheméo[1] Joback

Method
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(Computation

al)

Normal

Melting Point

(tf)

163.16 K N/A Cheméo[1]

Joback

Method

(Computation

al)

Experimental Protocols
While specific experimental determinations for all thermochemical properties of 3-Ethyl-1-
hexene are not readily available in the literature, this section details the standard

methodologies that would be employed for their measurement.

Determination of the Enthalpy of Formation (ΔfH°) by
Bomb Calorimetry
The standard enthalpy of formation of a volatile organic compound like 3-Ethyl-1-hexene is

typically determined indirectly from its enthalpy of combustion, measured using a bomb

calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume

container (the "bomb") filled with excess oxygen under pressure. The heat released by the

combustion reaction is absorbed by the surrounding water bath, and the resulting temperature

change is measured.

Apparatus:

Parr-type bomb calorimeter

High-precision thermometer (e.g., Beckmann thermometer or a digital equivalent)

Oxygen cylinder with pressure regulator

Pellet press (for solid samples, not required for liquids)

Fuse wire (typically platinum or a nickel-chromium alloy)
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Crucible (platinum or quartz)

Analytical balance

Procedure:

Calibration: The heat capacity of the calorimeter system (Ccal) is first determined by

combusting a known mass of a standard substance with a precisely known heat of

combustion, such as benzoic acid.

Sample Preparation: A precisely weighed sample of 3-Ethyl-1-hexene (typically

encapsulated in a gelatin capsule for volatile liquids to prevent evaporation) is placed in the

crucible. A fuse wire of known mass and length is connected to the electrodes of the bomb

head, with the wire in contact with the sample.

Assembly and Pressurization: The bomb is sealed and purged with a small amount of

oxygen to remove atmospheric nitrogen. It is then filled with pure oxygen to a pressure of

approximately 30 atm.

Calorimetry: The pressurized bomb is submerged in a known volume of water in the

calorimeter's insulated bucket. The system is allowed to reach thermal equilibrium, and the

initial temperature is recorded.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a

maximum and then begins to cool.

Corrections: The raw temperature change is corrected for heat exchange with the

surroundings. Corrections are also made for the heat released by the combustion of the fuse

wire and any side reactions, such as the formation of nitric acid from residual nitrogen.

Calculation: The heat of combustion at constant volume (ΔUcomb) is calculated. This is then

converted to the enthalpy of combustion at constant pressure (ΔHcomb), and finally, the

standard enthalpy of formation is calculated using Hess's Law.
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Determination of Heat Capacity (Cp) by Differential
Scanning Calorimetry (DSC)
The specific heat capacity of liquid 3-Ethyl-1-hexene can be determined using Differential

Scanning Calorimetry (DSC) in accordance with methods such as ASTM E1269.[4][5]

Principle: DSC measures the difference in heat flow between a sample and a reference

material as a function of temperature. By comparing the heat flow required to raise the

temperature of the sample to that of a standard with a known heat capacity (e.g., sapphire), the

heat capacity of the sample can be determined.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., aluminum)

A sapphire standard for calibration

Analytical balance

Procedure:

Baseline Correction: An initial DSC run is performed with two empty sample pans to

establish the baseline heat flow of the instrument.

Calibration: A precisely weighed sapphire standard is placed in the sample pan, and a DSC

scan is performed over the desired temperature range at a constant heating rate (e.g., 20

°C/min).[4]

Sample Analysis: The sapphire standard is replaced with a precisely weighed sample of 3-
Ethyl-1-hexene in a hermetically sealed pan, and the DSC scan is repeated under the same

conditions as the calibration run.

Calculation: The heat capacity of the sample at a given temperature is calculated by

comparing the heat flow to the sample with the heat flow to the sapphire standard at that

same temperature, taking into account the masses of the sample and the standard.
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Synthesis of 3-Ethyl-1-hexene
A potential laboratory-scale synthesis of 3-Ethyl-1-hexene has been reported, which can be

visualized as a multi-step process.[6] The following diagram illustrates the logical workflow for

such a synthesis.

Reactant Preparation

Reaction Step Work-up and Purification Final Product1-Hexene

Reaction with Hexenyl Sodium in Hexane

Ethene

Quenching100-182 °C, high pressure Extraction Drying Purification (e.g., Distillation) 3-Ethyl-1-hexene

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 3-Ethyl-1-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermochemical Profile of 3-Ethyl-1-hexene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15801491/docs#thermochemical-profile-of-3-ethyl-1-
hexene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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